3-(4-Chlorophenyl)-5-(3-fluoro-4-methoxyphenyl)-6-methylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-(4-chlorophenyl)-5-(3-fluoro-4-methoxyphenyl)-6-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H15ClFN3O/c1-12-11-25-20(16(10-23-25)13-3-6-15(21)7-4-13)24-19(12)14-5-8-18(26-2)17(22)9-14/h3-11H,1-2H3
• InChI Key: GAJGJRWSPSTJNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=C(C=N2)C3=CC=C(C=C3)Cl)N=C1C4=CC(=C(C=C4)OC)F
• Molecular Formula: C20H15ClFN3O
• Molecular Weight: 367.8 g/mol

Description

3-(4-Chlorophenyl)-5-(3-fluoro-4-methoxyphenyl)-6-methylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C20H15ClFN3O and its molecular weight is 367.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystal Structure

The compound 3-(4-Chlorophenyl)-5-(3-fluoro-4-methoxyphenyl)-6-methylpyrazolo[1,5-a]pyrimidine, owing to its complex structure, is involved in research focusing on the synthesis and crystal structure of related pyrazolo[1,5-a]pyrimidine derivatives. For example, the study of the synthesis, crystal, and biological activity of a closely related compound demonstrates the methodology for achieving complex molecular architectures, which can be applied to understand the crystalline forms of similar compounds (Lu Jiu-fu et al., 2015).

Fluorescent Probes and Photophysical Properties

Research on pyrazolo[1,5-a]pyrimidines has shown their potential as functional fluorophores. The structural features of these compounds, including substitution patterns, influence their fluorescence and photophysical properties, making them suitable as fluorescent probes for biological and environmental applications. The development of novel functional fluorophores through the strategic use of N-heteroaryl aldehydes derived from pyrazolo[1,5-a]pyrimidines showcases their utility in detecting relevant species with high specificity (Juan C Castillo et al., 2018).

Antiviral and Antimicrobial Activities

Some analogues of pyrazolo[1,5-a]pyrimidine have been studied for their antiviral activity against pathogens like human cytomegalovirus and herpes simplex virus. These studies indicate the potential for developing new antiviral agents based on the pyrazolo[1,5-a]pyrimidine scaffold, underscoring the importance of structural modifications to enhance biological activity (N. Saxena et al., 1990). Additionally, the synthesis and evaluation of pyrazolo[1,5-a]pyrimidines for their antimicrobial activity further demonstrate their potential in addressing bacterial infections, highlighting the broad-spectrum utility of these compounds in therapeutic applications (S. Rostamizadeh et al., 2013).

Anti-Inflammatory and Analgesic Agents

Research into the medicinal chemistry of pyrazolo[1,5-a]pyrimidine derivatives has led to the discovery of compounds with significant anti-inflammatory and analgesic activities. These findings suggest that certain structural elements within the pyrazolo[1,5-a]pyrimidine framework contribute to their efficacy as anti-inflammatory and analgesic agents, opening up possibilities for the development of new therapeutic drugs (Muralidharan et al., 2019).